Cas no 1890321-08-0 (2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1890321-08-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5964945
• PubChem ID: 116962938
• Update Time: 2025-11-06

2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• 1890321-08-0
• EN300-1858386

• Inchi： 1S/C13H16O3/c1-7-4-9(5-8(2)12(7)16-3)10-6-11(10)13(14)15/h4-5,10-11H,6H2,1-3H3,(H,14,15)
• InChI Key： MZCZFCYFEFIGET-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid

2-(4-Methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1890321-08-0): A Comprehensive Overview

2-(4-Methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1890321-08-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a substituted phenyl group. The presence of the methoxy and dimethyl groups on the phenyl ring imparts specific chemical and biological properties to the molecule. These functional groups play a crucial role in modulating the compound's reactivity and interaction with biological targets.

Recent studies have focused on the pharmacological properties of 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid has also shown potential as an antioxidant. Free radicals are known to cause cellular damage and contribute to various diseases, including neurodegenerative disorders and cancer. Studies have indicated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This dual functionality as both an anti-inflammatory and an antioxidant makes it a valuable lead compound for further drug development.

The synthesis of 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques. One common approach involves the reaction of 4-methoxy-3,5-dimethylbenzaldehyde with a suitable cyclopropanation reagent followed by carboxylation. The yield and purity of the final product can be significantly improved by fine-tuning reaction conditions such as temperature, solvent, and catalyst selection. These advancements in synthetic methods have facilitated the large-scale production of this compound for both research and commercial purposes.

The pharmacokinetic properties of 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic settings. Furthermore, its low toxicity profile in animal models supports its safety for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid in treating various conditions. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 2-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1890321-08-0) is a promising compound with diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.